![molecular formula C9H6Br2 B2938355 1-Bromo-3-(3-bromoprop-1-ynyl)benzene CAS No. 1333171-42-8](/img/structure/B2938355.png)
1-Bromo-3-(3-bromoprop-1-ynyl)benzene
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Description
1-Bromo-3-(3-bromoprop-1-ynyl)benzene is a chemical compound with the molecular weight of 273.95 . It has the IUPAC name 1-bromo-3-(3-bromoprop-1-yn-1-yl)benzene .
Molecular Structure Analysis
The InChI code for this compound is 1S/C9H6Br2/c10-6-2-4-8-3-1-5-9(11)7-8/h1,3,5,7H,6H2 . This code provides a specific representation of the molecule’s structure.Physical And Chemical Properties Analysis
This compound has a molecular weight of 273.95 . It should be stored at -20 degrees .Scientific Research Applications
Synthesis and Characterization
Synthesis of Ethynylferrocene Compounds
1-Bromo-3-(3-bromoprop-1-ynyl)benzene has been utilized in the synthesis of new compounds like 1,3-dibromo-5-(ferrocenylethynyl)benzene, indicating its role in creating complex organic compounds with potential electrochemical applications (Fink et al., 1997).
Crystal Structure Analysis
Studies have been conducted on the crystal structures of derivatives of 1-bromo-3,5-bis(1,3-oxazolin-2-yl)benzene, showcasing its relevance in understanding supramolecular features like hydrogen bonding and π–π interactions (Stein et al., 2015).
Chemical Reactions
Diels–Alder Reactions
The compound has been applied in Diels–Alder reactions for synthesizing ortho-CF2Br-Substituted Biaryls, highlighting its use in complex chemical synthesis processes (Muzalevskiy et al., 2009).
Formation of Functionalized Poly-tetrazoles
It has been involved in reactions to form 1-N,1-N′-ethylene bridged cyclophanes and 1,2-bis[2-(bromoalkyl)tetrazol-5-yl]benzenes, demonstrating its versatility in creating specialized chemical structures (Bethel et al., 1999).
Materials Science and Engineering
Synthesis of Graphene Nanoribbons
This compound has been used as a precursor in the synthesis of materials like 1-bromo-4-(3,7-dimethyloctyl)benzene, which is crucial for the bottom-up synthesis of planar graphene nanoribbons with controlled edge morphology (Patil et al., 2012).
Organometallic Synthesis
Its derivatives have been used as starting materials in organometallic synthesis, further expanding its application in material science (Porwisiak et al., 1996).
properties
IUPAC Name |
1-bromo-3-(3-bromoprop-1-ynyl)benzene |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H6Br2/c10-6-2-4-8-3-1-5-9(11)7-8/h1,3,5,7H,6H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FYNUWOYCSWNFEL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)Br)C#CCBr |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H6Br2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
273.95 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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